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Compound of Interest

Compound Name: beta-lonone epoxide
CAS No.: 23267-57-4
Cat. No.: B1235301
Get Quote
. J

An In-depth Technical Guide to Beta-lonone
Epoxide

This technical guide provides a comprehensive overview of beta-ionone epoxide, a significant
compound in the flavor, fragrance, and pharmaceutical industries. It is intended for
researchers, scientists, and professionals in drug development, offering detailed information on
its chemical identity, physicochemical properties, synthesis, and spectral data.

Chemical Identity and Molecular Structure

Beta-ionone epoxide is chemically known as 4-(2,2,6-trimethyl-7-oxabicyclo[4.1.0]hept-1-
yl)-3-buten-2-one.[1][2] It is an apo carotenoid monoterpenoid, structurally related to beta-
ionone with an epoxide group across the 5 and 6 positions of the cyclohexyl ring.[3]

Molecular Formula: C13H2002[1][3][4][5]

Molecular Weight: 208.30 g/mol [1][3]
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CAS Number: 23267-57-4[1][4][5]
IUPAC Name: (E)-4-(2,2,6-trimethyl-7-oxabicyclo[4.1.0]heptan-1-yl)but-3-en-2-one[3]

Synonyms: 5,6-Epoxy-@-ionone, B-lonone 5,6-epoxide, 4-(1,2-Oxido-2,6,6-
trimethylcyclohexyl)-3-buten-2-one[3][4]

Molecular Structure:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

4/4

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235301?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

